Cas no 2308481-29-8 ((2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid)

• Product Name: (2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• CAS No: 2308481-29-8
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 5927674
• PubChem ID: 165542331
• Update Time: 2025-07-15

(2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• (2R)-2-(2-chlorophenyl)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]acetic acid
• EN300-1498806
• 2308481-29-8

• Inchi： 1S/C27H25ClN2O5/c1-2-23(25(31)30-24(26(32)33)20-13-7-8-14-22(20)28)29-27(34)35-15-21-18-11-5-3-9-16(18)17-10-4-6-12-19(17)21/h3-14,21,23-24H,2,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t23?,24-/m1/s1
• InChI Key： XABKEDUEHWBCCG-XMMISQBUSA-N
• SMILES： ClC1C=CC=CC=1[C@H](C(=O)O)NC(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid

Introduction to (2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic Acid (CAS No. 2308481-29-8)

The compound (2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid, identified by its CAS number 2308481-29-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a chiral center, a chlorophenyl moiety, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of chiral auxiliaries and ligands has been pivotal in the synthesis of enantiomerically pure compounds, which are often essential for achieving optimal pharmacological activity. The specific stereochemistry of (2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid is a critical factor that influences its interactions with biological targets. This stereochemical configuration has been meticulously designed to enhance binding affinity and selectivity, making it a promising candidate for the development of novel therapeutic agents.

The structural features of this compound also make it an attractive intermediate for the synthesis of more complex molecules. The combination of a chlorophenyl group and an Fmoc-protected amino group provides multiple points of modification, allowing chemists to tailor the molecule for specific biological functions. Such flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are often required to identify lead compounds with desirable properties.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of pharmaceuticals. The incorporation of a fluorenylmethoxycarbonyl group in (2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid not only contributes to its structural complexity but also offers potential advantages in terms of chemical stability and pharmacokinetic profiles. This feature has been extensively investigated in the context of developing next-generation drugs that exhibit improved efficacy and reduced side effects.

The butanamidoacetic acid moiety in the compound's name underscores its potential role as a building block for more sophisticated peptides and peptidomimetics. This moiety is well-known for its ability to enhance solubility and bioavailability, making it an ideal candidate for oral or parenteral administration. Furthermore, the presence of multiple amide bonds provides additional sites for hydrogen bonding interactions, which can be exploited to improve binding affinity in drug design.

In the realm of computational chemistry, (2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid has been subjected to rigorous molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into the compound's binding mode and have guided the optimization of its structure for enhanced pharmacological activity. The integration of experimental data with computational predictions has been instrumental in refining the design of this molecule and similar derivatives.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including asymmetric catalysis and protecting group strategies, have been employed to achieve the desired stereochemical configuration. These synthetic approaches not only highlight the sophistication of modern organic chemistry but also demonstrate the feasibility of producing complex molecules on an industrial scale.

Biological evaluations of (2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid have revealed promising activities in various disease models. Its ability to modulate key biological pathways has sparked interest among researchers seeking novel therapeutic interventions. Preclinical studies have demonstrated its potential efficacy in treating conditions such as inflammation, neurodegeneration, and metabolic disorders. These findings underscore the importance of this compound as a lead molecule for further development.

The future prospects for this compound are vast, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Innovations in drug delivery systems and combination therapies are expected to further enhance its clinical utility. As our understanding of molecular interactions continues to evolve, compounds like (2R)-2-(2-chlorophenyl)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid will play a crucial role in shaping the future landscape of pharmaceuticals.